Cas no 70052-12-9 (Eflornithine)

• Product Name: Eflornithine
• CAS No: 70052-12-9
• MF: C₆H₁₂F₂N₂O₂
• MW: 182.168488502502
• MDL: MFCD00221766
• CID: 573280
• PubChem ID: 3009
• Update Time: 2025-05-20

Eflornithine Chemical and Physical Properties

Names and Identifiers

• Eflornithine
• A-DIFLUOROMETHYL-DL-ORNITHINE
• alpha-difluromethylornithine
• DL-α-Difluoromethylornithine hydrochloride hydrate
• DMFO Hydrochloride
• α-Difluoromethyl-DL-ornithine
• 2-(2-ethyl-2,3-dihydro-2-benzofuranyl)-4,5-dihydro-1H-imidazole hydrochloride
• 2-(difluoromethyl)-2,5-diaminopentanoic acid
• 2,5-diamino-2-(difluoromethyl)pentanoic acid
• 2-Ethyl-2-(imidazolin-2-yl)-2,3-dihydrobenzofuran hydrochloride
• DFMO
• Efaroxan HCl
• Efaroxan hydrochloride
• H-DL-(a-difluoromethyl)Orn-OH
• MDL71782
• RMI71782
• α-difluoromethylornithine
• Ornidyl
• RFI 71782
• alpha,delta-Diamino-alpha-(difluoromethyl)valeric acid
• alpha-(Difluoromethyl)-DL-ornithine
• alpha-(Difluoromethyl)ornithine
• RMI 71782
• 2-difluoromethyl-2,5-diaminopentanoic acid
• Difluromethylornithine
• DFMO HCl
• Eflornithinum (Latin)
• DL-alpha-Difluoromethylornithine
• EFLORNITHINE [WHO-DD]
• RFI 7178
• ZQN1G5V6SR
• DL-.alpha.-Difluoromethylornithine
• GTPL5176
• DL-Ornithine, monohydrochloride
• DFMO (growth regulator)
• EFLORNITHINE [INN]
• 2-(Difluoromethyl)ornithine
• Eflornitina
• SCHEMBL26327
• 70050-56-5
• Eflornithinum [Latin]
• Ornithine, 2-(difluoromethyl)-
• L-DFMO;L-RMI71782;L--difluoromethylornithine
• N-Difluoromethylornithine
• NS00006082
• HSDB 7923
• CHEMBL830
• DL alpha Difluoromethylornithine
• BRN 2250529
• Ornithine, alpha-Difluoromethyl
• FT-0775156
• Q424751
• alpha-DFMO
• Eflornithinum
• alpha-Difluoromethylornithine
• DL-Ornithine, 2-(difluoromethyl)-
• Difluoromethylornithine
• SDCCGSBI-0050414.P002
• CCG-204521
• alpha-difluoromethyl-dl-ornithine
• D11AX16
• AKOS006281180
• 2-(Difluoromethyl)-DL-ornithine
• P01CX03
• 2,5-diamino-2-(difluoromethyl)pentanoic acid.
• Eflornithine (INN)
• HY-B0744
• NCGC00015316-06
• DL-alpha-(Difluoromethyl)ornithine
• Eflornithine free base
• 2-(difluoromethyl)-2,5-diaminopentanoic acid;
• A936641
• Lopac0_000429
• DTXCID70467
• SR-01000076229
• NSC337250
• NSC-337250
• EN300-150187
• CHEBI:41948
• 2-(difluoromethyl)ornithine (DMFO)
• D07883
• 2-(difluoromethyl)-L-ornithine
• C07997
• 67037-37-0
• 70052-12-9
• EFLORNITHINE [EMA EPAR]
• (RS)-2,5-diamino-2-(difluoromethyl)pentanoic acid
• NCGC00162152-01
• HSCI1_000267
• SR-01000076229-10
• alpha-difluoromethyl ornithine
• Eflornitina [Spanish]
• DB06243
• CCRIS 3295
• NCGC00015316-15
• FT-0720946
• alpha difluoromethylornithine
• Vaniqa
• FT-0630795
• DTXSID3020467
• MFCD00221766
• Eflornithine [INN:BAN]
• EFLORNITHINE [VANDF]
• NCGC00015316-03
• .ALPHA.-DIFLUOROMETHYLORNITHINE
• UNII-ZQN1G5V6SR
• MDL 71782
• .alpha.-DFMO HCl
• (-)-2-Difluoromethylornithine
• NCGC00015316-02
• BCP10516
• (RS)-eflornithine
• alpha Difluoromethyl Ornithine
• 70052-12-9 (free base)
• EFLORNITHINE [MI]
• L-DFMO;L-RMI71782;L-alpha-difluoromethylornithine
• BDBM50028197
• Iwilfin
• BRD-A96292436-003-16-1
• 2,5-diamino-2-(difluoromethyl)pentanoic acid hydrate hydrochloride
• G84364
• L-alpha-Difluoromethylornithine
• DB-055371

• MDL： MFCD00221766
• Inchi： 1S/C6H12F2N2O2/c7-4(8)6(10,5(11)12)2-1-3-9/h4H,1-3,9-10H2,(H,11,12)
• InChI Key： VLCYCQAOQCDTCN-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(CCCN)N)F

Computed Properties

• Exact Mass: 182.08700
• Monoisotopic Mass: 182.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 89.3

Experimental Properties

• Color/Form: 。
• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 138 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble (180 g/l) (25 º C),
• PSA: 89.34000
• LogP: 1.17310
• Solubility: 。
• Vapor Pressure: No data available

Eflornithine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Eflornithine

Comprehensive Guide to Eflornithine (CAS No. 70052-12-9): Mechanism, Applications, and Emerging Research

Eflornithine, also known by its CAS number 70052-12-9, is a synthetic compound with a unique mechanism of action that has garnered significant attention in both dermatology and oncology. Originally developed as an antiparasitic agent, this molecule has since found broader applications due to its ability to inhibit ornithine decarboxylase (ODC), a key enzyme in polyamine biosynthesis. The Eflornithine hydrochloride formulation, in particular, has become a cornerstone in treating conditions like hirsutism and African trypanosomiasis (sleeping sickness).

Recent Google Trends data reveals growing public interest in "Eflornithine for hair reduction" and "Eflornithine vs. laser treatment," reflecting consumer demand for non-invasive cosmetic solutions. Clinically, the topical cream formulation (marketed as Vaniqa) works by slowing excessive facial hair growth in women through localized ODC inhibition. Unlike depilatory methods, Eflornithine cream addresses the biochemical root cause, making it a preferred long-term hirsutism management option among dermatologists.

From a biochemical perspective, CAS 70052-12-9 demonstrates competitive irreversible binding to ODC, depleting intracellular putrescine and spermidine levels. This mechanism explains its dual therapeutic action: antiproliferative effects in oncology research (particularly neuroblastoma and colon cancer models) and cytostatic activity against Trypanosoma brucei. Emerging studies on "Eflornithine combination therapies" show promise in overcoming drug resistance, a hot topic in PubMed-indexed research from 2022-2024.

The pharmaceutical industry has optimized Eflornithine stability through hydrochloride salt formation, addressing early challenges with oral bioavailability. Analytical methods like HPLC purity testing (USP/EP compliant) ensure batch consistency, while patent expiration has enabled more affordable generic versions. Current clinical trials explore extended applications, including adjuvant use with immunotherapies and novel transdermal delivery systems.

Consumer education remains crucial, as WebMD forums frequently feature questions about "Eflornithine side effects" and "how long until results appear." Proper use requires 8-12 weeks of consistent application, with studies showing ≥30% hair density reduction in 60% of users. The FDA-approved labeling emphasizes sun protection during treatment, as the compound may increase photosensitivity.

Environmental and synthetic considerations of 70052-12-9 include green chemistry approaches to reduce solvent waste during manufacturing. Recent ACS Sustainable Chemistry publications highlight improved catalytic routes that enhance Eflornithine yield while minimizing heavy metal catalysts. These advancements align with growing pharmaceutical ESG standards demanded by global regulators.

Future directions for Eflornithine research include nanoparticle encapsulation to improve skin penetration and combination products with botanical extracts for synergistic effects. The compound's molecular structure (C6H12F2N2O2) allows for targeted modifications, with several derivative patents filed in 2023 focusing on enhanced tissue selectivity.

For researchers, key SciFinder search terms include "ODC inhibitor SAR studies" and "polyamine pathway modulation," reflecting the compound's academic significance. Industrial queries often focus on "Eflornithine synthesis scalability" and "ICH stability guidelines," underscoring its commercial relevance beyond dermatology.